5-(5-Fluoro-2-hydroxyphenyl)-3-hydroxypyridine, 95%
Overview
Description
5-(5-Fluoro-2-hydroxyphenyl)-3-hydroxypyridine, 95% (5-FHP-3-OH) is an organic compound with a wide range of applications in both scientific research and laboratory experiments. It is a versatile compound that has been studied for its potential use in medicinal and biochemical applications.
Scientific Research Applications
5-(5-Fluoro-2-hydroxyphenyl)-3-hydroxypyridine, 95% has been studied extensively for its potential applications in scientific research. It has been used as a substrate for the synthesis of 5-fluoro-2-hydroxy-3-hydroxybenzoic acid, which has been studied for its potential to inhibit the growth of cancer cells. Additionally, 5-(5-Fluoro-2-hydroxyphenyl)-3-hydroxypyridine, 95% has been used in the synthesis of 5-fluoro-2-hydroxy-3-hydroxybenzaldehyde, which has been studied for its potential to inhibit the growth of bacteria.
Mechanism of Action
The exact mechanism of action of 5-(5-Fluoro-2-hydroxyphenyl)-3-hydroxypyridine, 95% is not completely understood. However, it is thought to act as a substrate for the synthesis of various other compounds, which can then be used in various scientific research applications. Additionally, it is thought to act as a chelating agent, binding to metal ions and forming complexes that can be used in various biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(5-Fluoro-2-hydroxyphenyl)-3-hydroxypyridine, 95% are not completely understood. However, it is thought to act as a chelating agent, binding to metal ions and forming complexes that can be used in various biochemical and physiological processes. Additionally, it has been studied for its potential to inhibit the growth of bacteria and cancer cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of 5-(5-Fluoro-2-hydroxyphenyl)-3-hydroxypyridine, 95% is its versatility. It can be used in a variety of laboratory experiments, including the synthesis of other compounds, chelation of metal ions, and inhibition of bacterial and cancer cell growth. Additionally, it is relatively easy to synthesize, with a 95% yield. However, there are some limitations to the use of 5-(5-Fluoro-2-hydroxyphenyl)-3-hydroxypyridine, 95% in laboratory experiments. It is not water-soluble, and it can be difficult to store and handle, due to its tendency to decompose over time.
Future Directions
Given the potential applications of 5-(5-Fluoro-2-hydroxyphenyl)-3-hydroxypyridine, 95%, there are a number of potential future directions for research. These include further investigation into its potential to inhibit the growth of bacteria and cancer cells, as well as its potential to be used in the synthesis of other compounds. Additionally, further research could be conducted into its potential to be used as a chelating agent, as well as its potential to be used in other biochemical and physiological processes. Finally, further research could be conducted into its potential to be used in a variety of laboratory experiments, including its potential to be used in the synthesis of other compounds, its potential to be used as a chelating agent, and its potential to be used in other biochemical and physiological processes.
Synthesis Methods
5-(5-Fluoro-2-hydroxyphenyl)-3-hydroxypyridine, 95% is synthesized from a variety of starting materials. The most common method involves the reaction of 2-fluoro-5-hydroxyphenylacetic acid with sodium hydroxide, followed by the addition of 3-hydroxypyridine. This reaction results in the formation of 5-(5-Fluoro-2-hydroxyphenyl)-3-hydroxypyridine, 95% in 95% yield. Other methods of synthesis include the reaction of 5-fluoro-2-hydroxybenzoic acid with 3-hydroxypyridine, and the reaction of 2-fluoro-5-hydroxybenzaldehyde with 3-hydroxypyridine.
properties
IUPAC Name |
5-(5-fluoro-2-hydroxyphenyl)pyridin-3-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8FNO2/c12-8-1-2-11(15)10(4-8)7-3-9(14)6-13-5-7/h1-6,14-15H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PTOIHWJNHREWOU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)C2=CC(=CN=C2)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50682673 |
Source
|
| Record name | 5-(5-Fluoro-2-hydroxyphenyl)pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50682673 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-(5-Fluoro-2-hydroxyphenyl)pyridin-3-ol | |
CAS RN |
1261993-62-7 |
Source
|
| Record name | 5-(5-Fluoro-2-hydroxyphenyl)pyridin-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50682673 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
